Cas no 76360-44-6 (3-Thiophenecarboxylic acid, 2-iodo-, methyl ester)
76360-44-6 structure
Product Name:3-Thiophenecarboxylic acid, 2-iodo-, methyl ester
CAS No:76360-44-6
MF:C6H5IO2S
MW:268.072172880173
CID:1779287
PubChem ID:18980631
Update Time:2025-04-21
3-Thiophenecarboxylic acid, 2-iodo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, 2-iodo-, methyl ester
- methyl 2-iodothiophene-3-carboxylate
- DTXSID50597076
- 76360-44-6
- methyl2-iodothiophene-3-carboxylate
- SCHEMBL4016696
-
- Inchi: 1S/C6H5IO2S/c1-9-6(8)4-2-3-10-5(4)7/h2-3H,1H3
- InChI Key: LLMOWPNUVFHLEP-UHFFFAOYSA-N
- SMILES: IC1=C(C(=O)OC)C=CS1
Computed Properties
- Exact Mass: 267.90505
- Monoisotopic Mass: 267.90550g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 26.3
3-Thiophenecarboxylic acid, 2-iodo-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1678771-1g |
Methyl 2-iodothiophene-3-carboxylate |
76360-44-6 | 98% | 1g |
¥3900.00 | 2024-07-28 |
3-Thiophenecarboxylic acid, 2-iodo-, methyl ester Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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